Thymolphthalein
Thymolphthalein
Acid-base pH indicator. The transition range is around pH 9.3–10.5. Below this pH, it is colorless; above, it is blue. Acidic form retains hydrogen on each hydroxyl group.
Used as a pH indicator and as a reagent for blood after decolorizing the alkaline solution by boiling with zinc dust.
Used as a pH indicator and as a reagent for blood after decolorizing the alkaline solution by boiling with zinc dust.
Brand Name:
Vulcanchem
CAS No.:
125-20-2
VCID:
VC20985940
InChI:
InChI=1S/C28H30O4/c1-15(2)20-13-23(17(5)11-25(20)29)28(22-10-8-7-9-19(22)27(31)32-28)24-14-21(16(3)4)26(30)12-18(24)6/h7-16,29-30H,1-6H3
SMILES:
CC1=CC(=C(C=C1C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O
Molecular Formula:
C28H30O4
Molecular Weight:
430.5 g/mol
Thymolphthalein
CAS No.: 125-20-2
Cat. No.: VC20985940
Molecular Formula: C28H30O4
Molecular Weight: 430.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Acid-base pH indicator. The transition range is around pH 9.3–10.5. Below this pH, it is colorless; above, it is blue. Acidic form retains hydrogen on each hydroxyl group. Used as a pH indicator and as a reagent for blood after decolorizing the alkaline solution by boiling with zinc dust. |
|---|---|
| CAS No. | 125-20-2 |
| Molecular Formula | C28H30O4 |
| Molecular Weight | 430.5 g/mol |
| IUPAC Name | 3,3-bis(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C28H30O4/c1-15(2)20-13-23(17(5)11-25(20)29)28(22-10-8-7-9-19(22)27(31)32-28)24-14-21(16(3)4)26(30)12-18(24)6/h7-16,29-30H,1-6H3 |
| Standard InChI Key | LDKDGDIWEUUXSH-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O |
| Canonical SMILES | CC1=CC(=C(C=C1C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O |
| Melting Point | 253.0 °C |
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